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The table below summarizes the fundamental properties of Isobutyl Salicylate crucial for experimental

design.

Property

Value /| Description

Source

CAS Registry
Number

Molecular
Formula

Molecular Weight

Boiling Point

Melting Point

Flash Point

Density

Refractive Index

87-19-4

C11H1403

194.23 g/mol

267 °C (lit.)

59°C

230 °F (110 °C)
1.064 g/mL at 25 °C

n29/D 1.509 (lit.)

[1][2]
[3]

[1][2]
[3]

[1][2]
[3]

[1] [2]

[1][2]

[1][2]

[1][2]

[1]
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Property

Water Solubility

Solubility in
Other Solvents

LogP (Partition

Coefficient)

Vapor Pressure

Appearance

Odor

Value /| Description
Insoluble (19.5 mg/L at 20°C)
Soluble in organic solvents, oils; insoluble in glycerol [1] [3]. Specific

mentions of solubility in ethanol, most non-volatile oils, and mineral oil;
few in propylene glycol [3].

4.09 (at 21.9°C)

0.00613 mmHg at 25°C
Colorless to pale yellow clear liquid

Typically described as clover, herbal, orchid, floral, or wintergreen-like
[2] [3]. "Hay-like, light fresh floral” with a metallic background common
to salicylates [4] [3].

Source

[1][2]
[3]

[2]

[3]

[1] [3]

Frequently Asked Questions (FAQS)

Q1: What are the primary safety considerations when handling Isobutyl Salicylate? Al: Key safety

information from the search results includes:

e Health Hazards: Harmful if swallowed (H302) [2] [4] [5]. May cause skin irritation (H315) and serious
eye irritation (H319) [2] [5].

e Environmental Hazards: Very toxic to aquatic life with long-lasting effects (H400, H411) [4] [5].

e Handling: Avoid breathing vapors or dust and avoid contact with skin and eyes [6]. Use personal
protective equipment and ensure adequate ventilation [6].

e Storage: Keep the container tightly closed in a cool, dry, and well-ventilated place [4] [6].

Q2: In which types of reactions is Isobutyl Salicylate commonly used as a reactant? A2: The search

results indicate that Isobutyl Salicylate is used as a reactant in boron(III)-catalyzed esterifications and

amidations of carboxylic acids and in the Ritter addition reaction [1] [3]. This suggests its utility in

synthetic organic chemistry, particularly in reactions catalyzed by Lewis acids.
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Q3: What is the typical purity of commercially available Isobutyl Salicylate, and are there specific
grades? A3: Commercial Isobutyl Salicylate typically has a high purity, often at least 98% [4] [3] or
>99.0% (GC) [2]. It is also available in grades that meet FCC (Food Chemicals Codex) specifications,

indicating its suitability for use in flavors [2] [6].

Troubleshooting Common Experimental Issues

Issue 1: Poor Solubility or Phase Separation in Aqueous Systems

¢ Problem: Your reaction mixture or formulation contains water, leading to the separation of Isobutyl
Salicylate.

o Explanation: Isobutyl Salicylate is inherently insoluble in water [1] [2] [3]. Its relatively high logP
value of 4.09 [2] confirms its hydrophobic nature.

e Solution:

o Switch to Organic Solvents: Use solvents in which it is known to be soluble, such as ethanol,
mineral oil, or other common organic solvents [1] [3].

o Use a Coupling Agent: For reactions involving both water-soluble and oil-soluble components,
consider using a surfactant or co-solvent (like propylene glycol, though check solubility) to
achieve a homogeneous mixture.

o Optimize Mixing: Ensure vigorous stirring or shaking to create a fine emulsion if a temporary
dispersion is acceptable.

Issue 2: Low Yield or Slow Reaction Kinetics in Esterification/Amidation

¢ Problem: When using Isobutyl Salicylate as a reactant, the desired transformation proceeds slowly
or with low conversion.

e Explanation: The ester group in Isobutyl Salicylate itself can be involved in reactions. The searches
specifically mention its use in boron(lll)-catalyzed processes [1] [3].

e Solution:

o Employ a Lewis Acid Catalyst: Follow the literature precedent and use a Boron(lll)-based
catalyst (e.g., Boric acid, Boron trifluoride etherate) to activate the system and facilitate the
reaction [1] [3].

o Optimize Reaction Conditions: Ensure the reaction temperature is sufficiently high (consider
the boiling point of 267°C [1] for high-temperature reactions) and that water is effectively
removed from the reaction system to drive equilibrium-controlled reactions like esterification to
completion.

Issue 3: Unintended Odor Contamination in Final Product
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e Problem: The final product retains the characteristic floral/wintergreen odor of Isobutyl Salicylate,
which is undesirable for the application.
e Explanation: Isobutyl Salicylate has a strong and persistent odor [4] [3], which can be difficult to
remove completely.
e Solution:
o Purification: Implement a thorough purification step post-reaction, such as column
chromatography or recrystallization, to separate the reacted product from any residual

starting material.
o Containment: Perform reactions and handle the compound in a well-sealed fume hood to
prevent vapors from contaminating the lab environment or other experiments.

Experimental Protocol Overview

The search results do not provide a full, step-by-step synthetic procedure but do offer key insights for

designing one.

¢ Key Reaction: Boron(lll)-Catalyzed Esterification/Amidation [1] [3].

e Typical Reactant: Isobutyl Salicylate.

e General Workflow: The diagram below outlines the logical flow for planning an experiment using
Isobutyl Salicylate, incorporating solvent selection and reaction setup based on the gathered data.
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Experimental Workflow for Isobutyl Salicylate

(Define Reaction GoaD

'

Assess Aqueous Solubility
(Water Insoluble)

Select Organic Solvent
(e.g., Ethanol, Qils)

Consider Catalyst
(Boron(lll) Catalyst)

Set Up Reaction
(High Temp Capability)

Incorporate Safety
(Aquatic Toxicity, Ventilation)

(Proceed with ExperimenD

Click to download full resolution via product page

Need Custom Synthesis?

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s597151?utm_src=pdf-body-img
https://www.smolecule.com/products/s597151?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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